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Compound of Interest

Compound Name: 3-Hydrazino-6-phenylpyridazine

Cat. No.: B1311097 Get Quote

Essential Safety and Handling Guide for 3-
Hydrazino-6-phenylpyridazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 3-Hydrazino-6-phenylpyridazine (CAS RN: 38956-80-8). Given the limited

availability of a comprehensive Safety Data Sheet (SDS) for this specific compound, this

guidance is based on the known hazards of closely related hydrazine and phenylhydrazine

compounds. It is imperative to treat 3-Hydrazino-6-phenylpyridazine with extreme caution,

assuming it possesses similar toxicological and hazardous properties.

Hazard Summary
3-Hydrazino-6-phenylpyridazine is classified as acutely toxic if swallowed (Acute Tox. 3 Oral).

Due to its structural similarity to hydrazine and phenylhydrazine, it should be considered a

potential carcinogen, mutagen, and skin sensitizer, causing skin and eye irritation[1][2][3].

Hydrazine compounds are known to be corrosive and can be fatal if absorbed through the skin

or inhaled[1][4].
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Property Value Reference

CAS Number 38956-80-8

Molecular Formula C₁₀H₁₀N₄

Molecular Weight 186.21 g/mol

Physical Form Solid

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 3-Hydrazino-6-
phenylpyridazine. The following PPE is required to minimize exposure risk.
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PPE Category Required Equipment
Specifications and Best
Practices

Hand Protection
Double-gloving with chemical-

resistant gloves

Wear two pairs of nitrile or

neoprene gloves. Butyl rubber

is also a suitable material[5].

Consult the glove

manufacturer's resistance

chart. Change gloves

immediately if contaminated.

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles must be worn at all

times. A face shield is required

when there is a risk of

splashing[1][6].

Body Protection
Flame-resistant lab coat and a

chemical-resistant apron

A fully buttoned, flame-

resistant lab coat should be

worn over full-length pants. A

chemical-resistant apron

provides an additional layer of

protection[7].

Respiratory Protection NIOSH-approved respirator

All handling of solid or

solutions of 3-Hydrazino-6-

phenylpyridazine must be

conducted in a certified

chemical fume hood[6]. If there

is a potential for exceeding

exposure limits, a NIOSH-

approved full-face respirator

with appropriate cartridges

should be used[1][5].

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for the safe handling of this compound.

1. Pre-Handling Preparations:
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Training: Ensure all personnel have been trained on the hazards of hydrazine compounds
and have read and understood this standard operating procedure[6].
Fume Hood: Verify that the chemical fume hood is functioning correctly.
Emergency Equipment: Confirm the location and accessibility of the safety shower, eyewash
station, and spill kit[4].
PPE: Don all required personal protective equipment as outlined in the table above.

2. Handling the Compound:

Location: All manipulations, including weighing and preparing solutions, must be performed
inside a chemical fume hood[6].
Weighing: If weighing the solid, do so on a tared weigh boat inside the fume hood to
minimize contamination.
Solution Preparation: When preparing solutions, slowly add the compound to the solvent to
avoid splashing.
Avoid Incompatibilities: Keep away from oxidizing agents and acids, as hydrazines can react
violently[4].

3. Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate
decontaminating solution.
Glove Removal: Remove the outer pair of gloves first, followed by the inner pair, avoiding
contact with the skin.
Hand Washing: Wash hands thoroughly with soap and water after removing gloves[6].
Storage: Store 3-Hydrazino-6-phenylpyridazine in a tightly sealed, clearly labeled
container in a cool, dry, and well-ventilated area away from incompatible materials[8].

Disposal Plan
Proper disposal of 3-Hydrazino-6-phenylpyridazine and associated waste is crucial to

prevent environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in a

designated, sealed, and labeled container.

Follow all local, state, and federal regulations.

Contaminated Labware (e.g., weigh boats,

pipette tips)

Place in a designated hazardous waste

container immediately after use.

Contaminated PPE (e.g., gloves, apron)

Remove carefully to avoid cross-contamination

and dispose of in a designated hazardous waste

container.

Aqueous Waste Solutions

Collect in a designated, sealed, and labeled

hazardous waste container. Do not pour down

the drain[5].

Contact your institution's Environmental Health & Safety (EHS) department for specific waste

pickup and disposal procedures[6].

Emergency Procedures
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Emergency Situation Action Plan

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention[7].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention[7].

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention[7].

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention[2].

Spill

Evacuate the immediate area. Do not attempt to

clean up a spill unless you are trained to do so.

Notify your supervisor and EHS immediately.

For large spills, contact emergency

responders[6][8].

Workflow for Safe Handling of 3-Hydrazino-6-
phenylpyridazine
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Caption: Workflow for the safe handling of 3-Hydrazino-6-phenylpyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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